N,N-dimethyl-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-amine

• IUPAC Name: N,N-dimethyl-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H18N2S/c1-17(2)15-16-14(10-18-15)13-8-7-11-5-3-4-6-12(11)9-13/h7-10H,3-6H2,1-2H3
• InChI Key: OBVHKBUIUUMYSF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CS1)C2=CC3=C(CCCC3)C=C2
• Molecular Formula: C15H18N2S
• Molecular Weight: 258.4 g/mol

Description

N,N-dimethyl-4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,3-thiazol-2-amine, commonly known as DMNT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMNT belongs to the thiazole family of compounds and is known for its unique biochemical and physiological effects.

Mechanism of Action

DMNT acts on the central nervous system by modulating the activity of various neurotransmitters, including GABA, serotonin, and dopamine. DMNT has been found to increase the levels of GABA, which is an inhibitory neurotransmitter that helps to reduce anxiety and promote relaxation.
Biochemical and Physiological Effects:
DMNT has been found to have a variety of biochemical and physiological effects, including reducing inflammation, promoting neurogenesis, and improving cognitive function. DMNT has also been found to have antioxidant properties, which help to protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

DMNT has several advantages for use in lab experiments, including its high potency and selectivity for specific neurotransmitter receptors. However, DMNT also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on DMNT, including exploring its potential applications in the treatment of various neurological disorders, such as anxiety, depression, and Alzheimer's disease. Additionally, further research is needed to understand the long-term effects of DMNT on the brain and to develop more effective methods for synthesizing and administering DMNT.

Synthesis Methods

DMNT can be synthesized using a variety of methods, including the reaction of 2-aminothiazole with 2,4,5,6-tetrahydronaphthalene-1,3-dione in the presence of N,N-dimethylformamide. The resulting product is then purified using column chromatography to obtain pure DMNT.

Scientific Research Applications

DMNT has been extensively studied for its potential applications in various fields, including pharmacology, neuroscience, and biochemistry. DMNT has been found to have anxiolytic, antidepressant, and anti-inflammatory effects, making it a promising candidate for the treatment of various neurological disorders.